beta-Alanine, N-(carboxymethyl)-N-hydroxy-(9CI)

• CAS RN: 137528-28-0
• Molecular Formula: C5H9NO5
• Molecular Weight: 163.13 g/mol
• IUPAC Name: 3-[carboxymethyl(hydroxy)amino]propanoic acid
• InChI: InChI=1S/C5H9NO5/c7-4(8)1-2-6(11)3-5(9)10/h11H,1-3H2,(H,7,8)(H,9,10)
• InChI Key: JLXCXJVFJPVFQH-UHFFFAOYSA-N
• SMILES: C(CN(CC(=O)O)O)C(=O)O
• synonyms: beta-Alanine, N-(carboxymethyl)-N-hydroxy- (9CI)

Description

Beta-alanine, N-(carboxymethyl)-N-hydroxy-(9CI) is a naturally occurring amino acid that is found in the human body. It is produced by the liver and is used in the synthesis of carnosine, a dipeptide that is found in high concentrations in muscle tissue. Beta-alanine has been the subject of much scientific research in recent years due to its potential use as a dietary supplement for athletes and bodybuilders.

Mechanism Of Action

Beta-alanine works by increasing the concentration of carnosine in muscle tissue. Carnosine acts as a buffer, helping to reduce the acidity that builds up during high-intensity exercise. This can help to delay the onset of fatigue and improve exercise performance.

Biochemical And Physiological Effects

In addition to its effects on exercise performance, beta-alanine has been shown to have other biochemical and physiological effects. It has been shown to have antioxidant properties, which can help to protect against oxidative stress. Beta-alanine has also been shown to have anti-inflammatory effects, which may be beneficial for individuals with inflammatory conditions such as arthritis.

Advantages And Limitations For Lab Experiments

One advantage of using beta-alanine in lab experiments is that it is a naturally occurring substance that is found in the human body. This means that it is relatively safe and well-tolerated. However, one limitation is that the effects of beta-alanine may vary depending on the dose and duration of supplementation.

Future Directions

There are several areas of future research that could be explored with beta-alanine. One area is the potential use of beta-alanine in the treatment of inflammatory conditions such as arthritis. Another area is the potential use of beta-alanine in the prevention and treatment of age-related muscle loss. Additionally, further research is needed to determine the optimal dose and duration of beta-alanine supplementation for improving athletic performance.

Synthesis Methods

Beta-alanine can be synthesized in the laboratory by reacting diethanolamine with chloroacetic acid. The resulting product is then treated with sodium hydroxide to produce beta-alanine.

Scientific Research Applications

Beta-alanine has been extensively studied for its effects on athletic performance. Studies have shown that beta-alanine supplementation can increase muscle carnosine levels, which can delay the onset of fatigue during high-intensity exercise. Beta-alanine has also been shown to improve muscle endurance, power output, and overall exercise performance.